4-[(4-Methylbenzyl)sulfanyl]-6,7-dihydro-5h-cyclopenta[4,5]thieno[2,3-d]pyrimidine

Specification

• CAS No.: 6177-73-7
• Molecular Formula: C17H16N2S2
• Molecular Weight: 312.5 g/mol
• IUPAC Name: 12-[(4-methylphenyl)methylsulfanyl]-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraene
• Standard InChI: InChI=1S/C17H16N2S2/c1-11-5-7-12(8-6-11)9-20-16-15-13-3-2-4-14(13)21-17(15)19-10-18-16/h5-8,10H,2-4,9H2,1H3
• Standard InChI Key: NMMLPCJIFZNZRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC=NC3=C2C4=C(S3)CCC4

Introduction

Chemical Identity and Structural Properties

Molecular Characteristics

The compound’s molecular formula is C₁₇H₁₆N₂S₂, with a molecular weight of 312.5 g/mol. Its IUPAC name, 12-[(4-methylphenyl)methylsulfanyl]-7-thia-9,11-diazatricyclo[6.4.0.0²,⁶]dodeca-1(8),2(6),9,11-tetraene, reflects its tricyclic structure comprising a thieno[2,3-d]pyrimidine fused to a cyclopenta ring and a 4-methylbenzylsulfanyl group. Key identifiers include:

Property	Value
CAS Number	6177-73-7
PubChem CID	703857 (parent structure)
SMILES	CC1=CC=C(C=C1)CSC2=NC=NC3=C2C4=C(S3)CCC4
InChI Key	NMMLPCJIFZNZRA-UHFFFAOYSA-N
Density	1.32 g/cm³
Boiling Point	496.7°C at 760 mmHg

Structural Features

The molecule’s core consists of a thieno[2,3-d]pyrimidine scaffold, a bicyclic system merging thiophene and pyrimidine rings. This is fused to a cyclopenta ring, introducing strain and conformational rigidity. The 4-methylbenzylsulfanyl group at position 4 enhances hydrophobicity and potential target binding.

Synthesis and Characterization

Synthetic Routes

Synthesis typically involves multi-step protocols:

• Core Formation: Cyclocondensation of aminothiophene derivatives with carbonyl reagents (e.g., formamide) to construct the thienopyrimidine core.

• Functionalization: Introduction of the 4-methylbenzylsulfanyl group via nucleophilic substitution or thiol-alkylation reactions.

• Cyclopenta Annellation: Achieved through cyclization strategies using dihydro precursors, often involving bromination followed by ring closure.

Example Pathway:

• Bromination of 6,7-dihydro-5H-cyclopentathieno[2,3-d]pyrimidine at position 4.

• Thiolation using thiourea to yield the 4-thiol intermediate.

• Alkylation with 4-methylbenzyl bromide to install the sulfanyl group.

Analytical Characterization

Key techniques include:

• NMR Spectroscopy: Confirms substituent positions and ring fusion.

• Mass Spectrometry (EI-MS): Validates molecular weight (m/z 312.5).

• HPLC: Assesses purity (>95% in commercial samples).

Biological Activities and Mechanisms

Kinase Inhibition

Thienopyrimidines are recognized kinase inhibitors due to their structural mimicry of ATP’s purine moiety. While direct data on this compound is limited, analogs demonstrate:

• EGFR Inhibition: IC₅₀ values in nanomolar ranges (e.g., olmutinib).

• PI3K/mTOR Targeting: Pictilisib-like activity in cancer cell lines.

Anticancer Activity

Though unverified for this specific compound, structurally related thienopyrimidines show:

• Cytotoxicity: IC₅₀ = 11.17–16.76 µM against MCF-7 breast cancer cells.

• Apoptosis Induction: Caspase-3/7 activation and mitochondrial membrane depolarization.

Applications in Drug Discovery

Screening Libraries

The compound is included in:

• ChemDiv’s 300k Representative Library: Utilized for high-throughput screening against kinase targets.

• Bemis-Murcko Clustering: Highlights its scaffold diversity for lead optimization.

Structure-Activity Relationship (SAR) Insights

• Sulfanyl Group: Critical for target binding; bulkier groups enhance potency but reduce solubility.

• Cyclopenta Fusion: Increases rigidity, improving selectivity for hydrophobic kinase pockets.